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Compound of Interest

Compound Name: Chk2-IN-2

Cat. No.: B15583443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Checkpoint Kinase 2 (Chk2) is a critical serine/threonine kinase that functions as a tumor

suppressor by playing a pivotal role in the DNA damage response pathway.[1] Upon activation

by upstream kinases such as ATM in response to DNA double-strand breaks, Chk2

phosphorylates a variety of downstream substrates to initiate cell cycle arrest, DNA repair, and

apoptosis, thereby maintaining genomic stability.[1][2] Dysregulation of the Chk2 signaling

pathway is implicated in various cancers, making it an attractive target for therapeutic

intervention.

Chk2-IN-2 is a selective inhibitor of Chk2 with potential anticancer activity.[3] These application

notes provide detailed information on the stability and storage of Chk2-IN-2, along with

protocols for its use in common experimental assays.

Physicochemical Properties of Chk2-IN-2
A summary of the key physicochemical properties of Chk2-IN-2 is presented in the table below.

[1][3]
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Property Value Reference

Molecular Formula C₂₀H₁₉F₅N₈O [1][3]

Molecular Weight 482.41 g/mol [1][3]

CAS Number 2984543-29-3 [1][3]

Appearance Solid [4]

IUPAC Name

3-amino-N-[(3S,5S)-5-

fluoropiperidin-3-yl]-6-[5-fluoro-

2-[1-(2,2,2-

trifluoroethyl)pyrazol-4-yl]-4-

pyridinyl]pyrazine-2-

carboxamide

[1]

Stability and Storage
Detailed quantitative stability data for Chk2-IN-2 is not readily available in the public domain.

The manufacturer, MedChemExpress, ships the product at room temperature and advises

storing it under the recommended conditions found in the Certificate of Analysis.[3] As this

document is not publicly accessible, the following are general best-practice guidelines for the

storage and handling of similar small molecule inhibitors.

Storage of Solid Compound:
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Condition Recommendation

Temperature

For long-term storage, it is recommended to

store the solid compound at -20°C.[5][6] For

short-term storage, 4°C is acceptable.[5]

Environment

Store in a dry, dark place.[7][8] The compound

should be kept in a tightly sealed container to

prevent moisture absorption and degradation.[8]

Use of a desiccator is advised.[6]

Shipping

While long-term storage requires low

temperatures, many stable compounds are

shipped at ambient temperature for the duration

of transit without compromising their integrity.

Storage of Stock Solutions:

Condition Recommendation

Solvent

Dimethyl sulfoxide (DMSO) is a common solvent

for creating high-concentration stock solutions of

many organic small molecules.[9]

Temperature
Store DMSO stock solutions at -20°C or -80°C

for long-term stability.[6][9]

Aliquoting

It is highly recommended to aliquot the stock

solution into single-use volumes to avoid

repeated freeze-thaw cycles, which can lead to

degradation of the compound.[6][10]

Stability in DMSO

As a general guideline, stock solutions of small

molecules in DMSO can be stable for up to 3

months at -20°C.[9] However, the specific

stability of Chk2-IN-2 in solution has not been

reported and should be determined empirically if

necessary.
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Disclaimer: The storage and stability information provided above is based on general best

practices for research chemicals. It is imperative to consult the manufacturer's specific

recommendations provided in the product's Certificate of Analysis and Safety Data Sheet

(SDS) for authoritative guidance.

Signaling Pathway
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In Vitro Assay Cellular Assay

Prepare Chk2-IN-2 serial dilutions

Set up kinase reaction with enzyme and substrate

Initiate reaction with ATP

Detect kinase activity (e.g., ADP-Glo)

Calculate IC50 value

Culture and plate cells

Pre-treat with Chk2-IN-2

Induce DNA damage (e.g., Etoposide)

Lyse cells and quantify protein

Western blot for p-Chk2 and total Chk2

Analyze inhibition of Chk2 phosphorylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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